Cas no 95798-39-3 (2-Nitropropyl methyl ether)

• Product Name: 2-Nitropropyl methyl ether
• CAS No: 95798-39-3
• MF: C₄H₉NO₃
• MW: 119.119161367416
• CID: 2819358
• Update Time: 2023-08-07

2-Nitropropyl methyl ether Chemical and Physical Properties

Names and Identifiers

• 2-nitropropyl methyl ether
• Propane, 1-methoxy-2-nitro-
• 1-Methoxy-2-nitropropane
• 2-Nitropropyl methyl ether

• Inchi： 1S/C4H9NO3/c1-4(3-8-2)5(6)7/h4H,3H2,1-2H3
• InChI Key： MEGZRTYIFQPPGX-UHFFFAOYSA-N
• SMILES： O(C)CC(C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 77.8
• XLogP3: 0.3
• Topological Polar Surface Area: 55